molecular formula C9H4BrF2NS B8501813 2-Bromo-4-(2,3-difluorophenyl)-1,3-thiazole

2-Bromo-4-(2,3-difluorophenyl)-1,3-thiazole

Cat. No. B8501813
M. Wt: 276.10 g/mol
InChI Key: HDKKAHWHPGSHJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-4-(2,3-difluorophenyl)-1,3-thiazole is a useful research compound. Its molecular formula is C9H4BrF2NS and its molecular weight is 276.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-4-(2,3-difluorophenyl)-1,3-thiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-4-(2,3-difluorophenyl)-1,3-thiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Bromo-4-(2,3-difluorophenyl)-1,3-thiazole

Molecular Formula

C9H4BrF2NS

Molecular Weight

276.10 g/mol

IUPAC Name

2-bromo-4-(2,3-difluorophenyl)-1,3-thiazole

InChI

InChI=1S/C9H4BrF2NS/c10-9-13-7(4-14-9)5-2-1-3-6(11)8(5)12/h1-4H

InChI Key

HDKKAHWHPGSHJH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)F)C2=CSC(=N2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 25% hydrogen bromide/acetic acid (40 ml) solution was added to a solution of 2-(2,3-difluorophenyl)-2-oxoethyl thiocyanate (5.67 g, 26.6 mmol) in acetic acid (40 ml), and the mixture was stirred at 130° C. for 2 hours and at room temperature for 1 hour. Water was poured to the reaction mixture, and crystals were collected by filtration and washed with water to give 6.74 g (91.8%) of the desired product as a solid.
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
5.67 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
91.8%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.